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Compound of Interest

Compound Name: 2-Methylundecane

Cat. No.: B3423766 Get Quote

An In-depth Technical Guide to the Physical State and Solubility of 2-Methylundecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and solubility

properties of 2-Methylundecane. The information is presented to support research,

development, and application of this compound in various scientific fields.

Physical State and Properties
2-Methylundecane is a branched-chain aliphatic hydrocarbon. At ambient temperature, it

exists as a clear, colorless to pale yellow liquid.[1] It is characterized by its low viscosity and is

considered to be a lightweight emollient.[2]

Table 1: Physical Properties of 2-Methylundecane
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Property Value Source(s)

Appearance
Colorless to pale yellow clear

liquid
[1]

Molecular Formula C12H26 [3][4]

Molecular Weight 170.33 g/mol [3][5]

Boiling Point 170 - 195 °C at 760 mm Hg [1][6]

~210 °C [7]

Melting Point -70 °C [5][6][8]

-46.8 °C [7]

Density 0.74 g/cm³ [5][6][8]

Vapor Pressure
0.301 mmHg at 25 °C

(estimated)
[1]

Flash Point
60.80 °C (141.00 °F) TCC

(estimated)
[1]

42 °C [5][6]

Refractive Index 1.4094 (estimate) [5][6]

Solubility Profile
2-Methylundecane is a non-polar compound, which dictates its solubility characteristics. It is

practically insoluble in water but shows good solubility in a range of organic solvents.

Table 2: Solubility of 2-Methylundecane
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Solvent Solubility Source(s)

Water
Insoluble; 0.09742 mg/L at 25

°C (estimated)
[1][2]

Alcohol Soluble [1]

Higher Alcohols
Good solubility / unlimited

miscibility
[2]

Ethers
Good solubility / unlimited

miscibility
[2]

Esters
Good solubility / unlimited

miscibility
[2]

Aromatics
Good solubility / unlimited

miscibility
[2]

Chlorinated Hydrocarbons
Good solubility / unlimited

miscibility
[2]

Silicones Soluble [2]

Fats Soluble [2]

Isoparaffins Soluble [2]

Chloroform Sparingly soluble [5]

Methanol Slightly soluble [5]

Experimental Protocols
The following sections detail the methodologies for determining the key physical and solubility

properties of liquid hydrocarbons like 2-Methylundecane, based on internationally recognized

guidelines.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure substance, this is a distinct temperature, while

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://store.astm.org/d1078-11r19.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d1078-11r19.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://store.astm.org/d4052-22.html
https://eralytics.com/standards/astm-d4052/
https://eralytics.com/standards/astm-d4052/
https://www.benchchem.com/product/b3423766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for mixtures, it occurs over a range.

Methodology (based on OECD Guideline 103 and ASTM D1078):

Apparatus Setup: A distillation flask is filled with a measured volume of the test substance. A

thermometer is positioned such that its bulb is level with the side arm of the flask. The side

arm is connected to a condenser, which leads to a receiving graduate.

Heating: The flask is heated at a controlled rate.

Initial Boiling Point: The temperature is recorded at the instant the first drop of condensate

falls from the condenser into the receiving graduate.

Distillation Range: Heating is continued, and the temperature is recorded at various

percentages of the distilled volume (e.g., 5%, 10%, 20%, etc.) until the final boiling point or

dry point is reached.

Data Recording: The entire temperature range from the initial boiling point to the final boiling

point is reported as the distillation range.

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this is a sharp point, while for amorphous solids or mixtures,

it occurs over a range.

Methodology (based on OECD Guideline 102):

Sample Preparation: A small, representative sample of the solidified substance is placed in a

capillary tube.

Apparatus: The capillary tube is placed in a heating block or liquid bath apparatus equipped

with a calibrated thermometer or an electronic temperature sensing device.

Heating: The apparatus is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.
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Observation: The sample is observed for the initial signs of melting (the appearance of the

first liquid droplet) and the final point of melting (the disappearance of the last solid particle).

Data Recording: The temperature range from the initial to the final melting point is recorded.

Determination of Density
Density is the mass per unit volume of a substance. For liquids, it is often determined using a

pycnometer, hydrometer, or a digital density meter.

Methodology (based on OECD Guideline 109 and ASTM D4052):

Using a Digital Density Meter (Oscillating U-tube):

Calibration: The instrument is calibrated using two standards of known density, typically

dry air and distilled water.

Sample Introduction: A small volume of the test liquid is introduced into the oscillating U-

tube.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the mass of the sample.

Calculation: The density is calculated automatically by the instrument based on the

calibration data. The measurement is performed at a constant, controlled temperature.

Determination of Water Solubility
The water solubility of a substance is its saturation concentration in water at a given

temperature.

Methodology (Flask Method, based on OECD Guideline 105):

Equilibration: An excess amount of the test substance is added to a known volume of

distilled water in a flask.

Stirring/Shaking: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium (saturation). This may take 24 hours or longer.
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Phase Separation: The mixture is allowed to stand to allow for phase separation. If

necessary, centrifugation or filtration is used to separate the aqueous phase from the

undissolved substance.

Analysis: The concentration of the test substance in the clear aqueous phase is determined

using a suitable analytical method (e.g., gas chromatography, HPLC).

Data Reporting: The water solubility is reported in units of mass per volume (e.g., mg/L) at

the specified temperature.

Determination of Solubility in Organic Solvents
The solubility in organic solvents is often determined by miscibility tests.

Methodology:

Sample Preparation: A known volume of the test substance (e.g., 1 mL) is placed in a test

tube.

Solvent Addition: The organic solvent is added portion-wise (e.g., in 0.5 mL increments) to

the test tube.

Mixing: After each addition, the mixture is vortexed or shaken vigorously.

Observation: The mixture is visually inspected for homogeneity (a single phase) or the

presence of multiple phases.

Classification:

Miscible: If a single, clear phase is formed after the addition of a certain amount of solvent.

Partially Miscible/Slightly Soluble: If two phases are present but the volume of one phase

has noticeably decreased.

Immiscible/Insoluble: If two distinct phases remain with no apparent change in volume.

Visualizations
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The following diagrams illustrate the generalized workflows for determining the physical and

solubility properties of a liquid hydrocarbon.

Apparatus Setup Measurement Result

Fill distillation flask with sample Position thermometer Connect condenser and receiver Heat flask at a controlled rate Record Initial Boiling Point
(first drop of condensate)

Record temperature at
various distillate volumes Record Final Boiling Point Distillation Range

Add excess 2-Methylundecane
to distilled water

Agitate at constant temperature
to reach equilibrium

Allow phases to separate

Isolate the aqueous phase
(centrifuge/filter if needed)

Determine concentration in
aqueous phase via GC/HPLC

Report solubility (mg/L)
at specified temperature

 

Start

Place known volume of
2-Methylundecane in test tube

Add organic solvent portion-wise

Vortex/shake vigorously

Observe for phase separation

Single homogeneous phase

Yes

Multiple phases present

No

Miscible Insoluble/Partially Miscible
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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